molecular formula C7H10O3 B8291469 4-(Hydroxymethylidene)-2,2-dimethyloxolan-3-one

4-(Hydroxymethylidene)-2,2-dimethyloxolan-3-one

Cat. No.: B8291469
M. Wt: 142.15 g/mol
InChI Key: QWUNLMCXVOCEMK-UHFFFAOYSA-N
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Description

4-(Hydroxymethylidene)-2,2-dimethyloxolan-3-one is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H10O3

Molecular Weight

142.15 g/mol

IUPAC Name

4-(hydroxymethylidene)-2,2-dimethyloxolan-3-one

InChI

InChI=1S/C7H10O3/c1-7(2)6(9)5(3-8)4-10-7/h3,8H,4H2,1-2H3

InChI Key

QWUNLMCXVOCEMK-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)C(=CO)CO1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

An ether solution of dihydro-2,2-dimethyl-3-(2H)-furanone; (4.55 g, 39.9 mmol) in -30 mL of ether was added dropwise to a suspension of sodium hydride (3.2 g of 60%, 80 mmol) in 150 mL of ether containing three drops of ethanol and 6.5 mL (80 mmol) of ethyl formate stirred at 0° C. After stirring overnight at room temperature, the reaction mixture was taken up into water, the ether layer separated, washed with additional ether, acidified with 6N HCl and extracted into ether. The combined ether layers were washed with water and brine, dried over MgSO4, decolorized with charcoal, filtered and evaporated to leave 2.4 g of 4-hydroxymethylene-dihydro-2,2-dimethyl-3(2H)furanone as a colorless oil (43%).
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